Cas no 2101197-74-2 (4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide
• CAS No: 2101197-74-2
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5174065
• Update Time: 2025-06-12

4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-

• Inchi： 1S/C12H20N4O2/c1-18-7-6-14-12(17)11-10(13)8-16(15-11)9-4-2-3-5-9/h8-9H,2-7,13H2,1H3,(H,14,17)
• InChI Key： CFAPWUNMCFSLOE-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C(N)C(C(NCCOC)=O)=N1

Additional information on 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide

4-Amino-1-Cyclopentyl-N-(2-Methoxyethyl)-1H-Pyrazole-3-Carboxamide: A Promising Compound in the Field of Medicinal Chemistry

4-Amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide (CAS No. 2101197-74-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antitumor properties.

The pyrazole scaffold is a five-membered heterocyclic ring containing two nitrogen atoms. This structure has been extensively studied for its ability to modulate various biological targets, such as enzymes, receptors, and ion channels. The presence of the 4-amino group and the cyclopentyl substituent in 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide adds to its chemical diversity and enhances its pharmacological profile. The N-(2-methoxyethyl) moiety further contributes to the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting multiple signaling pathways, including those involved in cell cycle regulation and DNA repair. A study published in Cancer Research reported that 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide significantly reduced tumor growth in xenograft models of breast cancer.

The pharmacokinetic properties of 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide have been extensively evaluated to ensure its suitability for clinical use. In vitro and in vivo studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it a promising candidate for further development as a therapeutic agent.

In addition to its therapeutic potential, 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide has also been investigated for its use as a chemical probe in academic research. Its ability to selectively modulate specific biological targets makes it a valuable tool for understanding complex biological processes at the molecular level. Researchers have used this compound to study the role of specific enzymes and receptors in various disease models, providing insights that could lead to the discovery of new drug targets.

The synthesis of 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide involves several well-established chemical reactions. The key steps include the formation of the pyrazole ring through a condensation reaction between an appropriate hydrazine derivative and an α-diketone or α-keto acid ester. Subsequent functionalization reactions are used to introduce the desired substituents, such as the cyclopentyl and N-(2-methoxyethyl) groups. These synthetic routes are highly reproducible and can be scaled up for large-scale production if needed.

In conclusion, 4-amino-1-cyclopentyl-N-(2-methoxyethyl)-1H-pyrazole-3-carboxamide (CAS No. 2101197-74-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.